N-(5-chloro-2-methoxyphenyl)-4-(2,5-dimethylphenoxy)butanamide

• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-4-(2,5-dimethylphenoxy)butanamide
• InChI: InChI=1S/C19H22ClNO3/c1-13-6-7-14(2)18(11-13)24-10-4-5-19(22)21-16-12-15(20)8-9-17(16)23-3/h6-9,11-12H,4-5,10H2,1-3H3,(H,21,22)
• InChI Key: JNFACPRBYHJLDF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)OCCCC(=O)NC2=C(C=CC(=C2)Cl)OC
• Molecular Formula: C19H22ClNO3
• Molecular Weight: 347.8 g/mol

Description

N-(5-chloro-2-methoxyphenyl)-4-(2,5-dimethylphenoxy)butanamide is an organic compound that belongs to the class of amides. This compound features a complex structure with multiple functional groups, including a chloro-substituted methoxyphenyl group and a dimethylphenoxy group. Such compounds are often of interest in various fields of scientific research due to their potential biological activities and applications in medicinal chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(5-chloro-2-methoxyphenyl)-4-(2,5-dimethylphenoxy)butanamide typically involves a multi-step process:

Formation of the Intermediate: The initial step may involve the reaction of 5-chloro-2-methoxyaniline with an appropriate acylating agent to form an intermediate.

Coupling Reaction: The intermediate is then subjected to a coupling reaction with 4-(2,5-dimethylphenoxy)butanoic acid or its derivatives under suitable conditions, such as the presence of a coupling reagent like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and a base like triethylamine.

Purification: The final product is purified using techniques such as recrystallization or chromatography.

Industrial Production Methods

In an industrial setting, the production of this compound would likely involve optimization of the reaction conditions to maximize yield and purity. This could include the use of continuous flow reactors, automated synthesis platforms, and advanced purification methods like high-performance liquid chromatography (HPLC).

Chemical Reactions Analysis

Types of Reactions

N-(5-chloro-2-methoxyphenyl)-4-(2,5-dimethylphenoxy)butanamide can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form a corresponding aldehyde or carboxylic acid.

Reduction: The amide group can be reduced to an amine under strong reducing conditions.

Substitution: The chloro group can participate in nucleophilic substitution reactions to form different derivatives.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be used.

Reduction: Lithium aluminum hydride (LiAlH4) is a common reducing agent.

Substitution: Nucleophiles such as amines or thiols can be used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the methoxy group may yield a carboxylic acid, while reduction of the amide group may produce an amine.

Scientific Research Applications

Chemistry: As a building block for the synthesis of more complex molecules.

Biology: Studying its interactions with biological targets.

Medicine: Investigating its potential as a therapeutic agent.

Industry: Use in the development of new materials or as a precursor in chemical manufacturing.

Mechanism of Action

The mechanism by which N-(5-chloro-2-methoxyphenyl)-4-(2,5-dimethylphenoxy)butanamide exerts its effects would depend on its specific interactions with molecular targets. This could involve binding to enzymes, receptors, or other proteins, leading to modulation of biological pathways. Detailed studies, such as molecular docking and biochemical assays, would be required to elucidate these mechanisms.

Comparison with Similar Compounds

Similar Compounds

N-(5-chloro-2-methoxyphenyl)-4-(2,5-dimethylphenoxy)butanamide: can be compared with other amides that have similar structural features, such as:

Uniqueness

The uniqueness of this compound lies in its specific substitution pattern and the presence of both chloro and methoxy groups, which can influence its chemical reactivity and biological activity.